Cas no 103942-95-6 (Benzoic acid, 2-[(3-methylphenyl)amino]-3-nitro-)

• Product Name: Benzoic acid, 2-[(3-methylphenyl)amino]-3-nitro-
• CAS No: 103942-95-6
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 1139784
• PubChem ID: 12045515
• Update Time: 2025-04-20

Benzoic acid, 2-[(3-methylphenyl)amino]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-methylphenyl)amino]-3-nitro-
• 2-(3-methylanilino)-3-nitrobenzoic acid
• 103942-95-6
• DTXSID40476427

• Inchi： 1S/C14H12N2O4/c1-9-4-2-5-10(8-9)15-13-11(14(17)18)6-3-7-12(13)16(19)20/h2-8,15H,1H3,(H,17,18)
• InChI Key： WRONORWVPRRIOM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.07970687g/mol
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.2Ų